2-Formyl-4'-methoxypropiophenone

• CAS No.: 103986-81-8
• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-2-methyl-3-oxopropanal
• InChI: InChI=1S/C11H12O3/c1-8(7-12)11(13)9-3-5-10(14-2)6-4-9/h3-8H,1-2H3
• InChI Key: UUDXEFJQKJZEJK-UHFFFAOYSA-N
• Canonical SMILES: CC(C=O)C(=O)C1=CC=C(C=C1)OC

Description

2-Formyl-4'-methoxypropiophenone is a substituted propiophenone derivative featuring a formyl group (-CHO) at the 2-position and a methoxy group (-OCH₃) at the 4'-position of the aromatic ring. This compound is of interest due to its reactive formyl group, which enables participation in condensation reactions, nucleophilic additions, and the formation of derivatives such as hydrazones and semicarbazones (see for analogous reactivity in pyrrole systems).

Comparison with Similar Compounds

Structural Features and Substitution Patterns

The substituents on the propiophenone backbone significantly influence chemical behavior. Key analogs include:

• 4'-Methoxypropiophenone: Lacks the 2-formyl group but retains the 4'-methoxy substituent.
• 2-Bromo-4'-methylpropiophenone: Substitutes the formyl group with bromine and replaces methoxy with methyl at the 4'-position.
• Ethyl 2-formyl-4:4'-propylpyrrole-3:5-dicarboxylate : A pyrrole-based compound with a formyl group, highlighting formyl's versatility in heterocyclic systems ().

Table 1: Structural and Physical Properties of Selected Compounds

Compound	Molecular Weight	Substituents	Melting Point (°C)	Boiling Point (°C)	Density (g/cm³)
4'-Methoxypropiophenone ()	164.20	4'-OCH₃	27–29	273–275	1.071
2-Bromo-4'-methylpropiophenone ()	~213.07	2-Br, 4'-CH₃	Not reported	Not reported	Not reported
2-Formyl-4'-methoxypropiophenone	192.20 (calc.)	2-CHO, 4'-OCH₃	Not reported	Not reported	Not reported
Ethyl 2-formyl-pyrrole derivative ()	279.28	Formyl, ester groups	88 (decomp. >210)	Not reported	Not reported

Physical Properties

• Melting and Boiling Points: The presence of the polar formyl group in this compound is expected to increase its melting point compared to 4'-Methoxypropiophenone (mp 27–29°C).
• Density and Solubility: The higher density of 4'-Methoxypropiophenone (1.071 g/cm³) compared to alkanes suggests moderate polarity, which may be enhanced by the formyl group, improving solubility in polar solvents.